molecular formula C9H10N4 B8812439 1-phenyl-1H-pyrazole-3,5-diamine CAS No. 7369-20-2

1-phenyl-1H-pyrazole-3,5-diamine

Cat. No. B8812439
CAS RN: 7369-20-2
M. Wt: 174.20 g/mol
InChI Key: KZRRQBFGCARAFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-phenyl-1H-pyrazole-3,5-diamine is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-phenyl-1H-pyrazole-3,5-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-phenyl-1H-pyrazole-3,5-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7369-20-2

Molecular Formula

C9H10N4

Molecular Weight

174.20 g/mol

IUPAC Name

1-phenylpyrazole-3,5-diamine

InChI

InChI=1S/C9H10N4/c10-8-6-9(11)13(12-8)7-4-2-1-3-5-7/h1-6H,11H2,(H2,10,12)

InChI Key

KZRRQBFGCARAFN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C(=CC(=N2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (6 ml) was added over 5 minutes to a stirred suspension of diethyl malonimidate dihydrochloride (5 g) in ethanol (50 ml). Phenylhydrazine (2.1 ml) was added, then the mixture was stirred at ambient temperature for 4 hours and at 95° C. for 30 minutes. The solvent was removed in vacuo, and the residue was partitioned between ethyl acetate (100 ml) and water (50 ml). The organic layer was separated, washed with water (50 ml), dried (MgSO4), and the solvent was removed in vacuo. The residue was purified by flash chromatography over silica using a 19:1 mixture of dichloromethane and methanol as eluant, appropriate fractions were combined, and the solvents were removed in vacuo to give 3,5-diamino-1-phenylpyrazole as a red-brown oil (0.76 g).
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.1 mL
Type
reactant
Reaction Step Two

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